Cas no 351184-42-4 ((9H-fluoren-9-yl)methyl 4-hydroxypiperidine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-hydroxypiperidine-1-carboxylate
• CAS No: 351184-42-4
• MF: C₂₀H₂₁NO₃
• MW: 323.385645627975
• MDL: MFCD03426240
• CID: 919903
• PubChem ID: 1502083
• Update Time: 2025-06-28

(9H-fluoren-9-yl)methyl 4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• n-fmoc-4-piperidinol
• 9H-fluoren-9-ylmethyl 4-hydroxypiperidine-1-carboxylate
• 9H-fluoren-9-ylmethyl 4-hydroxy-1-piperidinecarboxylate
• FMOC-4-HYDROXYPIPERIDINE
• (9H-fluoren-9-yl)methyl 4-hydroxypiperidine-1-carboxylate
• MFCD03426240
• Z1123720143
• CS-0155940
• BS-17091
• AB15339
• 351184-42-4
• BPA18442
• SCHEMBL693889
• DTXSID60363608
• EN300-175889
• (9H-FLUOREN-9-YL)METHYL4-HYDROXYPIPERIDINE-1-CARBOXYLATE
• A822579
• AKOS012614781

• MDL： MFCD03426240
• Inchi： 1S/C20H21NO3/c22-14-9-11-21(12-10-14)20(23)24-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19,22H,9-13H2
• InChI Key： DANUFRHHXWZNIK-UHFFFAOYSA-N
• SMILES： O(C(N1CCC(CC1)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 323.15200
• Monoisotopic Mass: 323.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.260±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 510.7°C at 760 mmHg
• Flash Point: 262.7°C
• Refractive Index: 1.627
• Solubility: Almost insoluble (0.039 g/l) (25 º C),
• PSA: 49.77000
• LogP: 3.33010

Additional information on (9H-fluoren-9-yl)methyl 4-hydroxypiperidine-1-carboxylate

Compound Introduction: (9H-fluoren-9-yl)methyl 4-hydroxypiperidine-1-carboxylate (CAS No. 351184-42-4)

The compound (9H-fluoren-9-yl)methyl 4-hydroxypiperidine-1-carboxylate, identified by its CAS number 351184-42-4, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by its structural complexity and functional diversity, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of (9H-fluoren-9-yl)methyl 4-hydroxypiperidine-1-carboxylate consists of a fluorene moiety linked to a piperidine ring through a hydroxymethyl group. This unique arrangement imparts distinct physicochemical properties to the compound, including solubility, stability, and bioavailability, which are critical factors in determining its potential as a therapeutic agent. The presence of both hydrophobic and hydrophilic regions in its structure suggests that it may exhibit favorable interactions with biological targets, making it an attractive scaffold for designing novel drugs.

In recent years, there has been a growing interest in exploring the pharmacological properties of piperidine derivatives due to their wide range of biological activities. Piperidine scaffolds are known to be present in numerous FDA-approved drugs, highlighting their importance in medicinal chemistry. Specifically, the 4-hydroxypiperidine moiety in (9H-fluoren-9-yl)methyl 4-hydroxypiperidine-1-carboxylate has been implicated in various pharmacological effects, including receptor binding, enzyme inhibition, and modulation of cellular pathways. These properties make the compound a valuable tool for studying the mechanisms of action of potential therapeutic agents.

The fluorene group attached to the piperidine ring in (9H-fluoren-9-yl)methyl 4-hydroxypiperidine-1-carboxylate adds an additional layer of complexity to its pharmacological profile. Fluorene derivatives are known for their fluorescence properties, which have been exploited in various applications, including bioimaging and drug delivery systems. The combination of the fluorene and piperidine moieties suggests that this compound may have applications beyond traditional small-molecule drug development, such as in the design of fluorescent probes for biological assays.

Current research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in designing effective therapeutic agents. The unique structural features of (9H-fluoren-9-yl)methyl 4-hydroxypiperidine-1-carboxylate make it an ideal candidate for SAR studies aimed at optimizing its pharmacological properties. By systematically modifying different parts of its structure, researchers can gain insights into how specific functional groups contribute to its biological activity. This information can then be used to design more potent and selective drug candidates.

One of the most promising areas of research involving (9H-fluoren-9-yl)methyl 4-hydroxypiperidine-1-carboxylate is its potential application in treating neurological disorders. Piperidine derivatives have shown promise as monoamine oxidase (MAO) inhibitors, which are used to treat conditions such as depression and Parkinson's disease. The hydroxypiperidine moiety in this compound suggests that it may interact with MAO enzymes, potentially leading to the development of novel therapeutics for neurological disorders.

Additionally, the fluorene group in (9H-fluoren-9-yl)methyl 4-hydroxypiperidine-1-carboxylate offers opportunities for developing imaging agents that can be used to visualize neurological pathways in vivo. Fluorescent probes based on fluorene derivatives have been widely used in neuroimaging studies due to their high sensitivity and specificity. By incorporating this compound into imaging agents, researchers can gain deeper insights into neural activity and develop more accurate diagnostic tools for neurological diseases.

In conclusion, (9H-fluoren-9-yl)methyl 4-hydroxypiperidine-1-carboxylate (CAS No. 351184-42-4) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research and development. Its unique combination of a fluorene moiety and a hydroxypiperidine scaffold makes it an attractive candidate for further exploration in drug discovery, particularly for treating neurological disorders and developing novel imaging agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of biological processes and developing new therapeutic strategies.